Cas no 2171611-94-0 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2171611-94-0
• MF: C₂₄H₂₃F₃N₂O₆
• MW: 492.444437265396
• CID: 5895644
• PubChem ID: 165514984
• Update Time: 2025-05-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid
• 2171611-94-0
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4,4-trifluorobutanoic acid
• EN300-1499389

• Inchi： 1S/C24H23F3N2O6/c25-24(26,27)11-19(20(30)31)28-21(32)23(9-10-34-13-23)29-22(33)35-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CLXUFZIVNMXARH-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 492.15082094g/mol
• Monoisotopic Mass: 492.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid

Research Brief on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid (CAS: 2171611-94-0)

In recent years, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid (CAS: 2171611-94-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its utility in biomedical applications. Researchers have reported improved yields and purity through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements have not only streamlined the production process but also reduced the environmental impact associated with traditional synthetic methods. Furthermore, the trifluoromethyl group in the molecule has been identified as a key structural element that enhances metabolic stability and bioavailability, making it a promising candidate for the development of new therapeutic agents.

One of the most compelling findings in recent literature is the application of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid in the design of peptide-based drugs. Its ability to serve as a building block for modified peptides has been demonstrated in several preclinical studies, where it has shown efficacy in targeting specific protein-protein interactions implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of a novel inhibitor for the p53-MDM2 interaction, a critical pathway in tumor suppression.

In addition to its therapeutic potential, this compound has also been investigated for its use in bioconjugation and labeling strategies. The Fmoc group can be selectively removed under mild conditions, allowing for the precise modification of peptides and proteins. This property has been exploited in the development of fluorescent probes and imaging agents, enabling researchers to track biological processes with high specificity. A recent study in ACS Chemical Biology detailed the use of this compound in the synthesis of a fluorescently labeled peptide for real-time monitoring of enzyme activity in live cells.

Despite these promising developments, challenges remain in the widespread adoption of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4,4-trifluorobutanoic acid. Issues such as scalability, cost-effectiveness, and the need for further pharmacokinetic studies must be addressed to fully realize its potential. However, the ongoing research and innovation in this area suggest a bright future for this compound in both academic and industrial settings. As the field continues to evolve, it is anticipated that new applications and derivatives of this molecule will emerge, further solidifying its importance in chemical biology and pharmaceutical sciences.